molecular formula C11H8ClFN2O2 B1474797 1-(2-chloro-4-fluorobenzyl)-1H-imidazole-4-carboxylic acid CAS No. 1968087-35-5

1-(2-chloro-4-fluorobenzyl)-1H-imidazole-4-carboxylic acid

Cat. No.: B1474797
CAS No.: 1968087-35-5
M. Wt: 254.64 g/mol
InChI Key: AXOLJAFSJBKKEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-chloro-4-fluorobenzyl)-1H-imidazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H8ClFN2O2 and its molecular weight is 254.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques

  • Synthesis and Optimization : Research by Huang Jin-qing (2009) focused on the synthesis of 1-(4-Fluorobenzyl)-2-chloro-1H-benzo[d]imidazole from o-phenylenediamine and ethyl acetoacetate, highlighting the optimization of reaction conditions to improve yields (Huang Jin-qing, 2009).

Catalytic Applications

  • Catalytic Dehydrogenation : A study by Borah et al. (2020) explored the use of cyclometalated Ir(III)-NHC complexes, including derivatives of 1-(2-flurobenzyl)-1H-imidazole, as catalysts for acceptorless dehydrogenation of alcohols to carboxylic acids, demonstrating their efficiency and recyclability (Borah et al., 2020).

Pharmacological Investigations

  • Antihypertensive Effects : Research into N-(biphenylylmethyl)imidazoles, sharing a core structural motif with 1-(2-chloro-4-fluorobenzyl)-1H-imidazole-4-carboxylic acid, showed potential as orally active antihypertensives, pointing towards the significance of the imidazole ring in drug design for hypertension treatment (Carini et al., 1991).

Chemical Reactivity and Mechanisms

  • Unusual Synthesis Mechanisms : Jha (2005) reported an unusual mechanism in the synthesis of a compound involving 1-(4-fluorobenzyl)-2-chloro-1H-benzo[d]imidazole, highlighting the complex pathways possible in chemical syntheses (Jha, 2005).

Material Science and Structural Analysis

  • Crystal Structure Elucidation : Özbey et al. (2004) detailed the synthesis and structural elucidation of 1-(4-fluorobenzyl)-2-(4-cyanophenyl)-1H-benzimidazole-5-carbonitrile, providing insights into intramolecular interactions and crystal packing, which are crucial for understanding the physical properties of such compounds (Özbey et al., 2004).

Biochemical and Molecular Studies

  • GPR39 Agonists : Sato et al. (2016) discovered novel GPR39 agonists through small-molecule screening, which includes kinase inhibitors structurally related to benzimidazole carboxylic acids. This research underscores the potential of such compounds in modulating G protein-coupled receptors, with implications for therapeutic applications (Sato et al., 2016).

Properties

IUPAC Name

1-[(2-chloro-4-fluorophenyl)methyl]imidazole-4-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H8ClFN2O2/c12-9-3-8(13)2-1-7(9)4-15-5-10(11(16)17)14-6-15/h1-3,5-6H,4H2,(H,16,17)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AXOLJAFSJBKKEZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1F)Cl)CN2C=C(N=C2)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H8ClFN2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

254.64 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-(2-chloro-4-fluorobenzyl)-1H-imidazole-4-carboxylic acid
Reactant of Route 2
Reactant of Route 2
1-(2-chloro-4-fluorobenzyl)-1H-imidazole-4-carboxylic acid
Reactant of Route 3
Reactant of Route 3
1-(2-chloro-4-fluorobenzyl)-1H-imidazole-4-carboxylic acid
Reactant of Route 4
Reactant of Route 4
1-(2-chloro-4-fluorobenzyl)-1H-imidazole-4-carboxylic acid
Reactant of Route 5
Reactant of Route 5
1-(2-chloro-4-fluorobenzyl)-1H-imidazole-4-carboxylic acid
Reactant of Route 6
Reactant of Route 6
1-(2-chloro-4-fluorobenzyl)-1H-imidazole-4-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.